Cas no 1396888-69-9 (N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-9H-xanthene-9-carboxamide)

• Product Name: N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-9H-xanthene-9-carboxamide
• CAS No: 1396888-69-9
• MF: C₂₀H₂₃NO₃S
• MW: 357.466524362564
• CID: 6344843
• PubChem ID: 71787327
• Update Time: 2025-05-23

N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-9H-xanthene-9-carboxamide
• 1396888-69-9
• VU0534994-1
• N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-9H-xanthene-9-carboxamide
• N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-9H-xanthene-9-carboxamide
• F6186-1180
• AKOS024536138
• N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-9H-xanthene-9-carboxamide

• Inchi： 1S/C20H23NO3S/c1-20(23,11-12-25-2)13-21-19(22)18-14-7-3-5-9-16(14)24-17-10-6-4-8-15(17)18/h3-10,18,23H,11-13H2,1-2H3,(H,21,22)
• InChI Key： RRAPJPBGNBDNCW-UHFFFAOYSA-N
• SMILES： S(C)CCC(C)(CNC(C1C2C=CC=CC=2OC2C=CC=CC1=2)=O)O

Computed Properties

• Exact Mass: 357.13986477g/mol
• Monoisotopic Mass: 357.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.9Ų

Additional information on N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-9H-xanthene-9-carboxamide

N-2-Hydroxy-2-Methyl-4-(Methylsulfanyl)Butyl-9H-Xanthene-9-Carboxamide: A Comprehensive Overview

N-2-Hydroxy-2-Methyl-4-(Methylsulfanyl)Butyl-9H-Xanthene-9-Carboxamide, also known by its CAS number 1396888-69-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of xanthene derivatives, which have been extensively studied for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-2-Hydroxy-2-Methyl-4-(Methylsulfanyl)Butyl-9H-Xanthene-9-Carboxamide is characterized by a xanthene backbone, which is a tricyclic aromatic system consisting of two benzene rings fused to a central pyran ring. The substituents on this core structure include a hydroxyl group, a methyl group, and a methylsulfanyl group, which are strategically positioned to influence the compound's physical and chemical properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has demonstrated that N-2-Hydroxy... exhibits significant antioxidant activity, making it a promising candidate for the development of anti-inflammatory and neuroprotective agents. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy.

The synthesis of CAS 1396888... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the xanthene core, followed by the introduction of the hydroxyl, methyl, and methylsulfanyl groups through carefully designed substitution reactions.

In terms of pharmacokinetics, preliminary studies suggest that this compound has favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. However, further research is needed to fully understand its metabolism and excretion pathways in vivo.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored the use of N... as a carrier molecule for delivering therapeutic agents to specific tissues or cells, enhancing the efficacy and reducing the side effects of conventional treatments.

Moreover, computational modeling studies have provided valuable insights into the molecular interactions of this compound with various biological targets. These studies have revealed that the hydroxyl and methylsulfanyl groups play a crucial role in determining its binding affinity and selectivity towards specific proteins or enzymes.

In conclusion, N... represents a cutting-edge advancement in chemical research with vast potential for application in medicine and biotechnology. As ongoing studies continue to unravel its properties and mechanisms of action, this compound is poised to make significant contributions to the development of novel therapeutic agents.